Cas no 716358-74-6 (3-(Ethylsulfamoyl)-4-methoxybenzoic acid)
716358-74-6 structure
Product Name:3-(Ethylsulfamoyl)-4-methoxybenzoic acid
CAS No:716358-74-6
MF:C10H13NO5S
MW:259.278921842575
CID:2113352
PubChem ID:16768179
Update Time:2023-08-04
3-(Ethylsulfamoyl)-4-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(ethylamino)sulfonyl]-4-methoxyBenzoic acid
- 3-(ethylsulfamoyl)-4-methoxybenzoic acid
- STK802713
- BBL002575
- H5166
- 3-(Ethylsulfamoyl)-4-methoxybenzoic acid
-
- Inchi: 1S/C10H13NO5S/c1-3-11-17(14,15)9-6-7(10(12)13)4-5-8(9)16-2/h4-6,11H,3H2,1-2H3,(H,12,13)
- InChI Key: PLOXPMMCRRYOMT-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C=CC=1OC)(NCC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 361
- XLogP3: 0.8
- Topological Polar Surface Area: 101
3-(Ethylsulfamoyl)-4-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E904150-10mg |
3-(Ethylsulfamoyl)-4-methoxybenzoic Acid |
716358-74-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E904150-50mg |
3-(Ethylsulfamoyl)-4-methoxybenzoic Acid |
716358-74-6 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E904150-100mg |
3-(Ethylsulfamoyl)-4-methoxybenzoic Acid |
716358-74-6 | 100mg |
$ 160.00 | 2022-06-05 | ||
| Enamine | EN300-142807-0.05g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 0.05g |
$1895.0 | 2023-02-15 | ||
| Enamine | EN300-142807-0.1g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 0.1g |
$1986.0 | 2023-02-15 | ||
| Enamine | EN300-142807-0.25g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 0.25g |
$2077.0 | 2023-02-15 | ||
| Enamine | EN300-142807-0.5g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 0.5g |
$2167.0 | 2023-02-15 | ||
| Enamine | EN300-142807-1.0g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-142807-2.5g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 2.5g |
$4423.0 | 2023-02-15 | ||
| Enamine | EN300-142807-5.0g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 5.0g |
$6545.0 | 2023-02-15 |
3-(Ethylsulfamoyl)-4-methoxybenzoic acid Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
716358-74-6 (3-(Ethylsulfamoyl)-4-methoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk